Cas no 897478-22-7 (4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897478-22-7
• MF: C₂₄H₂₇N₃O₂S
• MW: 421.555084466934
• CID: 5485698
• Update Time: 2025-10-31

4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4-ethoxy-2-benzothiazolyl)-1-piperazinyl](5,6,7,8-tetrahydro-2-naphthalenyl)-
• 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C24H27N3O2S/c1-2-29-20-8-5-9-21-22(20)25-24(30-21)27-14-12-26(13-15-27)23(28)19-11-10-17-6-3-4-7-18(17)16-19/h5,8-11,16H,2-4,6-7,12-15H2,1H3
• InChI Key： USNRMOKLDKPYDH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)(C1=CC=C2C(=C1)CCCC2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introducing 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897478-22-7): A Compound with Promising Applications in Modern Medicinal Chemistry

The compound 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole, identified by its CAS number 897478-22-7, represents a significant advancement in the realm of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, featuring a piperazine moiety linked to a benzothiazole scaffold, both of which are well-documented for their pharmacological relevance. The presence of an ethoxy group and a 5,6,7,8-tetrahydronaphthalene-2-carbonyl substituent further enhances its complexity and potential for biological activity.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural features of 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole make it an attractive candidate for developing novel therapeutic agents. Specifically, the piperazine ring is known for its ability to modulate neurotransmitter systems, while the benzothiazole moiety has demonstrated efficacy in various pharmacological contexts. These characteristics position the compound as a promising lead for further investigation.

In the context of contemporary medicinal chemistry research, there is a growing interest in molecules that can exhibit dual or multiple mechanisms of action. The combination of the ethoxy group and the 5,6,7,8-tetrahydronaphthalene-2-carbonyl moiety in this compound suggests potential interactions with both central nervous system (CNS) and peripheral receptors. Such dual functionality is highly valued in drug development as it can lead to enhanced therapeutic effects and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological and psychiatric disorders. The piperazine scaffold is frequently employed in the design of atypical antipsychotics and antidepressants due to its ability to modulate serotonin and dopamine receptors. Similarly, benzothiazole derivatives have been extensively studied for their anticonvulsant, anti-inflammatory, and antimicrobial properties. The synergistic effects of these structural components in 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole may offer a novel approach to addressing these conditions.

Moreover, the compound's structural complexity provides a rich scaffold for further chemical modification. Medicinal chemists can explore various synthetic pathways to optimize its pharmacokinetic properties and enhance its bioavailability. The presence of multiple reactive sites allows for the introduction of additional functional groups or modifications that could improve its selectivity and efficacy. This flexibility makes it an invaluable tool for research and development in pharmaceutical companies and academic institutions alike.

Recent studies have begun to uncover the potential of heterocyclic compounds like this one in addressing emerging therapeutic challenges. For instance, research has shown that certain benzothiazole derivatives exhibit neuroprotective properties by inhibiting oxidative stress and inflammation pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Similarly, piperazine-based compounds have been explored for their role in modulating cognitive functions and improving mental health outcomes. The combination of these effects in 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole holds significant promise for future clinical applications.

The synthesis and characterization of this compound also highlight advancements in synthetic organic chemistry techniques. Modern methodologies allow for precise control over molecular architecture, enabling researchers to design complex structures with high fidelity. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by allowing rapid testing of numerous derivatives. This approach has been instrumental in identifying novel leads like 4-ethoxy-2-4-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)piperazin-1-yll benzothiazole (CAS No. 897478227).

In conclusion, 4 ethoxy 24 (5 6 7 8 tetrahydronaphthalene 2 carbonyl) piperazin 1 yl 13 benzothiazole (CAS No 897478227) stands as a testament to the ingenuity and progress within modern medicinal chemistry. Its unique structural features position it as a promising candidate for further exploration in drug development. By leveraging its multifunctional capabilities and synthetic versatility, this compound offers a compelling platform for addressing complex diseases affecting human health today.